Cas no 1401666-68-9 (Benzyl (2S)-2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate)

Benzyl (2S)-2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate is a chiral intermediate with potential applications in pharmaceutical synthesis, particularly in the development of peptidomimetics and bioactive compounds. Its structure features a pyrrolidine core with a benzyl carboxylate protecting group, enhancing stability during synthetic processes. The presence of a methylamino and amino-3-methylbutanoyl moiety allows for selective functionalization, making it valuable for constructing complex molecular architectures. The stereochemistry at the (2S) positions ensures high enantiopurity, critical for drug efficacy and selectivity. This compound is suitable for use in peptide coupling reactions and as a building block for protease inhibitors or receptor-targeted therapeutics. Proper handling under inert conditions is recommended due to its reactive functional groups.
Benzyl (2S)-2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate structure
1401666-68-9 structure
Product Name:Benzyl (2S)-2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate
CAS No:1401666-68-9
MF:C19H29N3O3
MW:347.451864957809
CID:2158548
Update Time:2025-10-29

Benzyl (2S)-2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (S)-2-{[((s)-2-amino-3-methyl-butyryl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester
    • (S)-Benzyl 2-(((S)-2-amino-N,3-dimethylbutanamido)methyl)pyrrolidine-1-carboxylate
    • AM97744
    • (S)-2-{[((S)-2-Amino-3-methylbutyryl)methylamino]methyl}pyrrolidine-1-carboxylic acid benzyl ester
    • Benzyl (2S)-2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate
    • Inchi: 1S/C19H29N3O3/c1-14(2)17(20)18(23)21(3)12-16-10-7-11-22(16)19(24)25-13-15-8-5-4-6-9-15/h4-6,8-9,14,16-17H,7,10-13,20H2,1-3H3/t16-,17-/m0/s1
    • InChI Key: VEKJXDORILGLME-IRXDYDNUSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N1CCC[C@H]1CN(C)C([C@H](C(C)C)N)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 449
  • Topological Polar Surface Area: 75.9

Benzyl (2S)-2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
081710-500mg
S)-2-{[((S)-2-Amino-3-methyl-butyryl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester
1401666-68-9
500mg
£602.00 2022-03-01
Chemenu
CM502549-1g
(S)-Benzyl2-(((S)-2-amino-N,3-dimethylbutanamido)methyl)pyrrolidine-1-carboxylate
1401666-68-9 97%
1g
$1197 2023-01-01

Additional information on Benzyl (2S)-2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate

Benzyl (2S)-2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 1401666-68-9, known as Benzyl (2S)-2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate, is a complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is characterized by a pyrrolidine ring, which serves as a central scaffold. The pyrrolidine moiety is substituted with a benzyl group at the 1-position, contributing to the compound's stability and bioavailability. Additionally, the presence of an amino acid-derived side chain introduces functional diversity, enabling interactions with various biological targets. The stereochemistry of the compound, particularly at the (2S) configuration, plays a crucial role in determining its pharmacokinetic properties and therapeutic potential.

Recent advancements in synthetic chemistry have facilitated the efficient synthesis of this compound. Researchers have employed multi-component reactions and asymmetric catalysis to achieve high yields and enantioselectivity. These methods not only enhance the scalability of production but also ensure the quality and consistency of the final product. The ability to synthesize this compound in large quantities has paved the way for its exploration in preclinical studies.

In terms of biological activity, Benzyl (2S)-2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate has demonstrated potent inhibitory effects on several enzyme targets associated with neurodegenerative diseases. For instance, studies have shown that it can modulate the activity of key enzymes involved in Alzheimer's disease pathology, such as beta-secretase and tau kinases. These findings suggest that the compound could serve as a lead molecule for developing novel therapeutics targeting neurodegenerative conditions.

Moreover, this compound exhibits excellent pharmacokinetic properties, including good absorption, moderate distribution, and prolonged elimination half-life. These characteristics are advantageous for drug delivery, as they ensure sustained therapeutic concentrations in vivo. Preclinical toxicity studies have also indicated that the compound possesses a favorable safety profile, with minimal adverse effects at therapeutic doses.

Recent research has also explored the potential of this compound in other therapeutic areas, such as oncology and inflammation. Its ability to inhibit pro-inflammatory cytokines and modulate signaling pathways involved in cancer cell proliferation has opened new avenues for its application in treating chronic inflammatory diseases and cancers.

In conclusion, Benzyl (2S)-2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate represents a promising candidate in the realm of drug discovery. Its unique structure, coupled with its diverse biological activities and favorable pharmacokinetic properties, positions it as a valuable asset for advancing novel therapeutic strategies. Continued research into its mechanisms of action and further clinical evaluation will be essential to unlock its full potential in treating various human diseases.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd